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Compound of Interest

Compound Name: Propargyl-PEG9-THP

Cat. No.: B11928975 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling procedures for

Propargyl-PEG9-THP, a bifunctional molecule commonly utilized as a PEG-based PROTAC

(Proteolysis Targeting Chimera) linker in scientific research and drug development. Given its

chemical nature, understanding its properties and associated hazards is paramount for

ensuring laboratory safety and experimental integrity. This document summarizes available

safety data, outlines handling protocols, and provides visual guides for emergency procedures.

Chemical Identification and Properties
Propargyl-PEG9-THP is a complex molecule featuring a propargyl group, a polyethylene

glycol (PEG) spacer of nine units, and a tetrahydropyranyl (THP) protecting group. The

propargyl group contains a terminal alkyne, making it a valuable component for click chemistry

reactions, particularly the copper-catalyzed azide-alkyne cycloaddition (CuAAC).

Table 1: Physical and Chemical Properties of Propargyl-PEG9-THP
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Property Value Source

Molecular Formula C₂₆H₄₈O₁₁ [1]

Molecular Weight 536.65 g/mol [1]

Physical State Data not available

Boiling Point Data not available

Melting Point Data not available

Vapor Pressure Data not available

Specific Gravity Data not available

Solubility Data not available

Note: Specific quantitative data for several physical properties of Propargyl-PEG9-THP are not

readily available in the provided search results. Researchers should handle the compound with

the caution appropriate for a novel chemical for which full physical property data is not known.

Hazard Identification and Classification
According to the Safety Data Sheet (SDS) provided by DC Chemicals, Propargyl-PEG9-THP
is classified under the Globally Harmonized System of Classification and Labelling of

Chemicals (GHS) as follows:

Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Acute Aquatic Toxicity 1 H400: Very toxic to aquatic life

Chronic Aquatic Toxicity 1
H410: Very toxic to aquatic life

with long lasting effects

Hazard Statements:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://dcchemicals.com/msds/MSDS_DC44256.html
https://dcchemicals.com/msds/MSDS_DC44256.html
https://www.benchchem.com/product/b11928975?utm_src=pdf-body
https://www.benchchem.com/product/b11928975?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11928975?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


H302: Harmful if swallowed.[1]

H410: Very toxic to aquatic life with long lasting effects.[1]

Safe Handling and Storage
Proper handling and storage are crucial to minimize risks associated with Propargyl-PEG9-
THP.

3.1. Personal Protective Equipment (PPE)

A standard laboratory PPE protocol should be strictly followed when handling this compound.

Table 3: Recommended Personal Protective Equipment (PPE)

Protection Type Recommendation

Eye/Face Protection Wear chemical safety goggles or a face shield.

Skin Protection
Wear impervious gloves (e.g., nitrile) and a lab

coat.

Respiratory Protection

Use in a well-ventilated area or with a fume

hood. If ventilation is inadequate, use a NIOSH-

approved respirator.

3.2. Handling Procedures

Avoid contact with skin and eyes.

Do not ingest or inhale.

Work in a well-ventilated area, preferably a chemical fume hood.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the laboratory.

3.3. Storage Conditions
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Store in a tightly closed container.

Keep in a cool, dry, and well-ventilated place.

Store away from incompatible materials such as strong oxidizing agents.

Emergency Procedures
In the event of an emergency, prompt and appropriate action is critical.

4.1. First Aid Measures

Table 4: First Aid Procedures

Exposure Route First Aid Measure

Ingestion

If swallowed, call a POISON CENTER or

doctor/physician if you feel unwell. Rinse mouth.

[1]

Skin Contact
Remove contaminated clothing and wash skin

thoroughly with soap and water.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting lower and upper

eyelids. Seek medical attention.

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention if

symptoms persist.

4.2. Spill Response

A chemical spill of Propargyl-PEG9-THP should be handled with care, following established

laboratory safety protocols for hazardous materials.

Caption: Workflow for handling a chemical spill of Propargyl-PEG9-THP.

Toxicological Information
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The primary known toxicological effect of Propargyl-PEG9-THP is that it is harmful if

swallowed. There is no specific LD50 or LC50 data available in the provided search results.

Table 5: Toxicological Data

Test Route Species Value

LD50 Oral Data not available Data not available

LD50 Dermal Data not available Data not available

LC50 Inhalation Data not available Data not available

Ecological Information
Propargyl-PEG9-THP is classified as very toxic to aquatic life with long-lasting effects.

Therefore, it is imperative to prevent its release into the environment. All waste containing this

chemical must be disposed of as hazardous waste according to local, state, and federal

regulations.

Experimental Protocols
Detailed experimental protocols for the synthesis or use of Propargyl-PEG9-THP are

proprietary to the user's specific research. However, a general workflow for a click chemistry

reaction involving this linker is outlined below.

Reactants

Reaction Setup Reaction and Workup

Propargyl-PEG9-THP

Dissolve Reactants in Appropriate Solvent

Azide-Containing Molecule

Add Copper(I) Catalyst Stir at Room Temperature Monitor Reaction by TLC or LC-MS Quench Reaction Purify Product (e.g., Chromatography) PROTAC Molecule

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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